N-(3-chloro-4-hydroxynaphthalen-1-yl)-4-ethylbenzenesulfonamide

• IUPAC Name: N-(3-chloro-4-hydroxynaphthalen-1-yl)-4-ethylbenzenesulfonamide
• InChI: InChI=1S/C18H16ClNO3S/c1-2-12-7-9-13(10-8-12)24(22,23)20-17-11-16(19)18(21)15-6-4-3-5-14(15)17/h3-11,20-21H,2H2,1H3
• InChI Key: LJLUKZWDAZRVTE-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)S(=O)(=O)NC2=CC(=C(C3=CC=CC=C32)O)Cl
• Molecular Formula: C18H16ClNO3S
• Molecular Weight: 361.8 g/mol

Description

N-(3-chloro-4-hydroxynaphthalen-1-yl)-4-ethylbenzenesulfonamide, also known as CHESNA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. CHESNA is a sulfonamide derivative that is synthesized through a multistep process involving several chemical reactions.

Scientific Research Applications

Environmental Fate and Behavior

Occurrence, Fate, and Behavior in Aquatic Environments

Parabens, chemically related to the query compound due to their aromatic and sulfonamide functionalities, have been investigated for their environmental presence, degradation, and potential endocrine-disrupting effects. Despite effective wastewater treatment processes, low concentrations of parabens persist in effluents and are ubiquitous in surface waters and sediments. Their environmental behavior underscores the need for ongoing monitoring and assessment of similar compounds' impacts (Haman, Dauchy, Rosin, & Munoz, 2015).

Health and Toxicological Impacts

Endocrine Disruptors and Human Health

Studies on endocrine-disrupting chemicals (EDCs), including bisphenol A and phthalates, have raised significant concerns about their effects on human health, including reproductive health and development. The persistence and bioaccumulation potential of these compounds necessitate further research into their mechanisms of action and long-term health implications, which is relevant for understanding the potential effects of similarly structured compounds (Lagos-Cabré & Moreno, 2012).

Water Treatment and Remediation

Advanced Oxidation Processes for Water Remediation

The application of advanced oxidation processes (AOPs) to degrade environmental contaminants, including aromatic compounds with functional groups similar to the query compound, has been reviewed. AOPs are effective in breaking down complex pollutants into less harmful products, highlighting the potential for remediation strategies that could be applied to a broad range of chemical contaminants (Qutob, Hussein, Alamry, & Rafatullah, 2022).

Environmental Monitoring and Safety Assessments

Monitoring of Organic Pollutants in Water

Comprehensive monitoring of priority substances and contaminants of emerging concern, as mandated by the European Union, emphasizes the importance of understanding the occurrence and distribution of organic pollutants in water systems. This regulatory framework can inform research priorities and safety assessments for compounds with similar profiles to "N-(3-chloro-4-hydroxynaphthalen-1-yl)-4-ethylbenzenesulfonamide," ensuring the protection of water quality and public health (Sousa, Ribeiro, Barbosa, Pereira, & Silva, 2018).